Cas no 302912-33-0 (4-Bromo-1-ethynyl-2-fluorobenzene)

• Product Name: 4-Bromo-1-ethynyl-2-fluorobenzene
• CAS No: 302912-33-0
• MF: C₈H₄BrF
• MW: 199.019764900208
• MDL: MFCD02683523
• CID: 299337
• PubChem ID: 3526611
• Update Time: 2025-04-19

4-Bromo-1-ethynyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethynyl-2-fluorobenzene
• Benzene,4-bromo-1-ethynyl-2-fluoro-
• 4-bromo-1-ethynyl-2-fluoro-benzene
• Benzene,4-bromo-1-ethynyl-2-fluoro
• AT36265
• SCHEMBL3433348
• A18601
• MFCD02683523
• 4-BROMO-1-ETHYNYL-2-FLUOROBENZENE96
• FT-0692416
• A1-16249
• EN300-119133
• CS-0308410
• DTXSID20393325
• 4-Bromo-1-ethynyl-2-fluorobenzene 96
• PS-8233
• 4-Bromo-2-fluorophenylacetylene
• 302912-33-0
• Benzene, 4-bromo-1-ethynyl-2-fluoro-
• AKOS006240689
• ZSZIITDRDIHDAY-UHFFFAOYSA-N

• MDL： MFCD02683523
• Inchi： 1S/C8H4BrF/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H
• InChI Key： ZSZIITDRDIHDAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#C)=C(C=1)F

Computed Properties

• Exact Mass: 197.94800
• Monoisotopic Mass: 197.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.58
• Melting Point: 54-59 °C(lit.)
• Boiling Point: 197.2°C at 760 mmHg
• Flash Point: 110 °C
• Refractive Index: 1.577
• PSA: 0.00000
• LogP: 2.56950
• Solubility: Not determined

4-Bromo-1-ethynyl-2-fluorobenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes